Cas no 338422-56-3 ((2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one)
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
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- (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one
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(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00853410-1g |
(2Z)-3-(4-Hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one |
338422-56-3 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| A2B Chem LLC | AI83887-1mg |
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one |
338422-56-3 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI83887-5mg |
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one |
338422-56-3 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI83887-10mg |
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one |
338422-56-3 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI83887-500mg |
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one |
338422-56-3 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI83887-1g |
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one |
338422-56-3 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| A2B Chem LLC | AI83887-5g |
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one |
338422-56-3 | >90% | 5g |
$4744.00 | 2024-04-20 | |
| A2B Chem LLC | AI83887-10g |
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one |
338422-56-3 | >90% | 10g |
$8767.00 | 2024-04-20 | |
| abcr | AB580520-500mg |
3-[4-Hydroxydihydro-2(3H)-isoxazolyl]-1-(4-nitrophenyl)-2-propen-1-one; . |
338422-56-3 | 500mg |
€678.60 | 2024-08-02 | ||
| abcr | AB580520-1g |
3-[4-Hydroxydihydro-2(3H)-isoxazolyl]-1-(4-nitrophenyl)-2-propen-1-one; . |
338422-56-3 | 1g |
€1312.80 | 2024-08-02 |
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one
Comprehensive Overview of (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one (CAS No. 338422-56-3)
(2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one, with the CAS number 338422-56-3, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxazolidinones, which are known for their broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.
The chemical structure of (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one is characterized by a conjugated double bond system and a nitrophenyl group, which contribute to its reactivity and biological potency. The presence of the hydroxy group in the oxazolidinone ring also adds to its versatility in forming hydrogen bonds, which can enhance its interactions with biological targets.
Recent studies have highlighted the potential of (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound's mechanism of action involves inhibiting bacterial protein synthesis by binding to the 50S ribosomal subunit.
In addition to its antibacterial properties, (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one has shown promise as an antifungal agent. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity was attributed to its ability to disrupt fungal cell membrane integrity.
The potential antiviral activity of (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one has also been explored. A 2019 study published in Antiviral Research reported that the compound exhibited potent antiviral effects against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The researchers suggested that the compound's mechanism of action involves inhibiting viral entry into host cells and interfering with viral replication processes.
Beyond its direct biological activities, (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one has been investigated as a lead compound for drug development. Its structural features make it an attractive candidate for modification and optimization to enhance its therapeutic efficacy and reduce potential side effects. For example, a 2018 study in Organic & Biomolecular Chemistry described the synthesis of several derivatives of this compound with improved pharmacokinetic properties and enhanced biological activities.
The synthesis of (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 4-nitrobenzaldehyde with an appropriate oxazolidinone derivative followed by cyclization and deprotection steps. The efficiency and yield of this synthetic route have been optimized in recent years to facilitate large-scale production for further research and development.
In conclusion, (2Z)-3-(4-hydroxy-1,2-oxazolidin-2-y l)-1-(4-nitrophenyl)prop - 7 -en - 7 -one (CAS No. 3384 77 -56 -7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
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